Cas no 1932463-27-8 (5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine)

5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine is a chiral heterocyclic compound featuring a 1,3,4-oxadiazole core linked to a stereochemically defined 2-methylpiperidine moiety. Its rigid bicyclic structure and amine functionality make it a valuable intermediate in medicinal chemistry, particularly for the design of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The (2S,4S) stereochemistry ensures precise spatial orientation, enhancing binding affinity in asymmetric synthesis. The 1,3,4-oxadiazole ring contributes to metabolic stability, while the piperidine scaffold offers versatility for further derivatization. This compound is suited for research in drug discovery, especially where stereoselectivity and heterocyclic diversity are critical.
5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine structure
1932463-27-8 structure
Product Name:5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine
CAS No:1932463-27-8
MF:C8H14N4O
MW:182.222960948944
CID:5246780
Update Time:2025-11-01

5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2-amine, 5-[(2S,4S)-2-methyl-4-piperidinyl]-
    • 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine
    • Inchi: 1S/C8H14N4O/c1-5-4-6(2-3-10-5)7-11-12-8(9)13-7/h5-6,10H,2-4H2,1H3,(H2,9,12)/t5-,6-/m0/s1
    • InChI Key: CZSYJNXGNKITAZ-WDSKDSINSA-N
    • SMILES: O1C([C@H]2CCN[C@@H](C)C2)=NN=C1N

5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-259302-1.0g
5-[(2S,4S)-2-methylpiperidin-4-yl]-1,3,4-oxadiazol-2-amine
1932463-27-8
1.0g
$0.0 2023-03-01
Enamine
EN300-259302-1g
5-[(2S,4S)-2-methylpiperidin-4-yl]-1,3,4-oxadiazol-2-amine
1932463-27-8
1g
$0.0 2023-09-14

5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine Related Literature

Additional information on 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine

Comprehensive Overview of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8): Structure, Applications, and Research Insights

The compound 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its core structure combines a piperidine scaffold with an 1,3,4-oxadiazole ring, offering versatile chemical properties. The stereochemistry at the 2S,4S positions further enhances its specificity, making it a valuable candidate for targeted applications.

In recent years, the demand for small-molecule modulators and bioactive heterocycles has surged, driven by advancements in drug discovery and precision agriculture. Researchers frequently search for terms like "oxadiazole derivatives in drug design" or "piperidine-based bioactive compounds," reflecting the growing interest in this chemical space. The 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine exemplifies this trend, with its potential roles in modulating enzymatic activity or serving as a building block for novel therapeutics.

The 1,3,4-oxadiazole moiety is renowned for its electron-withdrawing properties and metabolic stability, traits highly sought after in medicinal chemistry. When combined with the 2-methylpiperidine group, the resulting hybrid structure exhibits improved bioavailability and membrane permeability. Such features align with the industry's focus on "orally bioavailable scaffolds" and "CNS-penetrant molecules," addressing key challenges in modern pharmacology.

From a synthetic perspective, the preparation of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine often involves multi-step protocols, including cyclization reactions and chiral resolution techniques. Laboratories optimizing its synthesis may explore keywords like "stereoselective oxadiazole synthesis" or "CAS 1932463-27-8 preparation." The compound's purity and stereochemical integrity are critical, especially for applications requiring high enantiomeric excess, such as asymmetric catalysis or chiral drug development.

Beyond pharmaceuticals, this compound's physicochemical properties make it relevant to material science. Its rigid heterocyclic core could contribute to the design of organic semiconductors or ligands for metal-organic frameworks (MOFs). These interdisciplinary connections highlight the molecule's adaptability, resonating with search trends like "heterocycles in functional materials."

Ongoing studies investigate the structure-activity relationships (SAR) of 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine, particularly its interactions with biological targets. Computational modeling and molecular docking simulations frequently appear in related literature, addressing queries such as "oxadiazole-protein binding mechanisms." Such research underscores the compound's potential in rational drug design.

In conclusion, 5-(2S,4S)-2-methylpiperidin-4-yl-1,3,4-oxadiazol-2-amine (CAS No. 1932463-27-8) represents a compelling case study in contemporary chemical innovation. Its dual functionality as a pharmacophore and material precursor positions it at the intersection of multiple scientific frontiers, answering the demand for multifunctional compounds in today's research landscape.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.